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Compound of Interest

Compound Name: N-(3-Bromopropyl)phthalimide

Cat. No.: B167275 Get Quote

An In-depth Technical Guide to N-(3-Bromopropyl)phthalimide

For Researchers, Scientists, and Drug Development Professionals

Abstract
N-(3-Bromopropyl)phthalimide is a vital reagent in organic synthesis, serving as a key

building block for the introduction of a protected primary amine functionality. Its bifunctional

nature, possessing both a reactive bromide and a stable phthalimide group, makes it an

invaluable tool in the development of novel compounds, particularly in the fields of medicinal

chemistry and materials science. This guide provides a comprehensive overview of the

chemical and physical properties of N-(3-Bromopropyl)phthalimide, detailed experimental

protocols for its synthesis and purification, and an exploration of its applications, with a focus

on its role in the synthesis of modulators for signaling pathways relevant to drug development.

Core Properties and Identification
N-(3-Bromopropyl)phthalimide is a white to light beige crystalline solid.[1][2][3] Its unique

structure allows it to act as a versatile intermediate in a variety of chemical reactions.

Chemical and Physical Properties
The fundamental properties of N-(3-Bromopropyl)phthalimide are summarized in the table

below, providing a quick reference for laboratory use.
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Property Value Citations

CAS Number 5460-29-7 [4][5][6][7][8]

Molecular Formula C₁₁H₁₀BrNO₂ [1][4][5]

Molecular Weight 268.11 g/mol [5][6]

Appearance
White to light beige crystalline

powder or crystals
[1][9]

Melting Point 70-76 °C (lit.) [4][5][6][9][10]

Boiling Point 361.4 °C at 760 mmHg [4][9]

Density 1.578 g/cm³ [4][9]

Solubility

Sparingly soluble in water (<1

g/L); Soluble in polar solvents

like ethanol and DMSO.

[1][2][9][10]

Flash Point 172.4 °C [4][9]

Refractive Index 1.615 [4]

InChI Key
VKJCJJYNVIYVQR-

UHFFFAOYSA-N
[5][6]

SMILES
C1=CC=C2C(=C1)C(=O)N(C2

=O)CCCBr
[5][6]

Spectroscopic Data
Spectroscopic analysis is crucial for the verification of the structure and purity of N-(3-
Bromopropyl)phthalimide.
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Spectroscopy Data Reference Citations

¹H NMR 400 MHz in DMSO-d6 [1][5][11]

¹³C NMR in CDCl₃ [1][5][11]

IR KBr disc, nujol mull [1][11]

Mass Spec Available [1]

Experimental Protocols
The following sections provide detailed methodologies for the synthesis and purification of N-
(3-Bromopropyl)phthalimide.

Synthesis of N-(3-Bromopropyl)phthalimide
This protocol describes a common method for synthesizing N-(3-Bromopropyl)phthalimide
from potassium phthalimide and 1,3-dibromopropane.[4][6][9]

Materials:

Potassium phthalimide

1,3-Dibromopropane

Dimethylformamide (DMF) or Dimethylacetamide

Ethanol

Deionized water

Procedure:

In a round-bottomed flask equipped with a magnetic stirrer and reflux condenser, combine

potassium phthalimide (1 equivalent) and DMF (or dimethylacetamide) to form a slurry.[4][9]

Add an excess of 1,3-dibromopropane (3-4 equivalents) to the mixture.[4][9]
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Heat the reaction mixture to 70-120 °C and stir for 2-4 hours.[4][9] The progress of the

reaction can be monitored by Thin Layer Chromatography (TLC).

After the reaction is complete, cool the mixture to room temperature.

Pour the reaction mixture into a beaker containing a large volume of ice water to precipitate

the crude product.[4][9]

Collect the resulting solid by vacuum filtration and wash thoroughly with water to remove any

remaining DMF and inorganic salts.

The crude N-(3-Bromopropyl)phthalimide can then be dried before purification.

Synthesis
Purification

Start Materials:
Potassium Phthalimide
1,3-Dibromopropane

DMF

Reaction:
Heat to 70-120°C

Stir for 2-4h

Precipitation:
Pour into ice water

Filtration:
Collect crude product

Recrystallization:
Dissolve in hot ethanol

Cool to crystallize

Crude Product Final Filtration:
Collect pure crystals Drying endPure N-(3-Bromopropyl)phthalimide

Click to download full resolution via product page

General workflow for the synthesis and purification of N-(3-Bromopropyl)phthalimide.

Purification Protocol
Recrystallization is a standard method for purifying the crude product.

Procedure:

Dissolve the crude N-(3-Bromopropyl)phthalimide in a minimal amount of hot ethanol.[4]

If the solution is colored, a small amount of activated charcoal can be added, and the

solution boiled for a few minutes before hot filtration to remove the charcoal.

Filter the hot solution to remove any insoluble impurities.
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Allow the filtrate to cool slowly to room temperature, and then place it in an ice bath to

maximize crystal formation.

Collect the purified crystals by vacuum filtration, wash with a small amount of cold ethanol,

and dry under vacuum.

Applications in Research and Drug Development
N-(3-Bromopropyl)phthalimide is a versatile reagent primarily used as a masked form of 3-

aminopropyl bromide. This allows for the nucleophilic substitution of the bromide followed by

deprotection of the phthalimide to reveal a primary amine. This strategy is widely employed in

the synthesis of various biologically active molecules.[3]

Key application areas include:

Pharmaceutical Intermediates: It is a precursor for synthesizing a wide range of amino-

functionalized compounds and active pharmaceutical ingredients (APIs).[3][9]

Organic Synthesis Building Block: It serves as a reliable building block for introducing a

protected aminopropyl group in the synthesis of complex organic molecules.[3]

Fine Chemical Manufacturing: It is used in the preparation of specialty chemicals, dyes, and

materials.[3]

Agrochemicals: It is a precursor in the synthesis of certain agrochemicals and has been

noted for its use as a fungicide.[1]

Drug Development Chemical Synthesis

N-(3-Bromopropyl)phthalimide

ABCC1 Modulators

Precursor for

Antitumor Compounds
(e.g., Hederagenin derivatives)

Precursor for

Antimicrobial Agents
(e.g., Phthalimide analogs)

Precursor for

Flavonoid Derivatives

Starting material for

Agrochemicals

Starting material for

Fine Chemicals & Materials

Starting material for
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Click to download full resolution via product page

Logical relationships of N-(3-Bromopropyl)phthalimide in various applications.

Role in Modulating Signaling Pathways: The Case of
ABCC1
A significant application of N-(3-Bromopropyl)phthalimide in drug development is in the

synthesis of molecules that modulate the activity of ATP-binding cassette (ABC) transporters,

such as ABCC1 (also known as Multidrug Resistance Protein 1, MRP1).[8][9]

ABCC1 is a membrane protein that functions as an ATP-dependent efflux pump.[8] In cancer

cells, the overexpression of ABCC1 is a major mechanism of multidrug resistance (MDR). It

actively transports a wide range of chemotherapeutic drugs out of the cell, reducing their

intracellular concentration and thus their efficacy.[8][12]

N-(3-Bromopropyl)phthalimide is used to synthesize flavonoid derivatives and other small

molecules that can act as ABCC1 modulators.[9] These modulators can either inhibit the

pumping action of ABCC1 or, in some strategies, activate the efflux of specific cellular

components like glutathione to induce cellular stress, thereby resensitizing cancer cells to

chemotherapy.[12]
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ABCC1-mediated multidrug resistance pathway and point of intervention.

Safety and Handling
While not classified as a hazardous substance, N-(3-Bromopropyl)phthalimide should be

handled with standard laboratory precautions.[13][14]

Handling: Avoid creating dust and inhalation.[10] Avoid contact with skin, eyes, and clothing.

[14] Use in a well-ventilated area.[10]

Personal Protective Equipment (PPE): Wear safety glasses, gloves, and a lab coat. A dust

mask is recommended if handling large quantities.[5][15]
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Storage: Store in a cool, dry, well-ventilated place in a tightly sealed container.[3][10]

Incompatibilities: Incompatible with strong oxidizing agents and strong bases.[10]

Conclusion
N-(3-Bromopropyl)phthalimide (CAS: 5460-29-7) is a cornerstone reagent for chemists and

pharmacologists. Its straightforward synthesis and purification, combined with its utility in

introducing a protected primary amine, make it an essential tool. Its role in the creation of

modulators for critical biological targets, such as the ABCC1 transporter, highlights its

importance in the ongoing effort to combat diseases like cancer by overcoming multidrug

resistance. This guide serves as a foundational resource for professionals utilizing this versatile

compound in their research and development endeavors.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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